5-Cyclopropylthiophene-2-carboxylic acid
Overview
Description
5-Cyclopropylthiophene-2-carboxylic acid is a chemical compound with the molecular formula C8H8O2S and a molecular weight of 168.21 g/mol . It has potential pharmaceutical applications .
Molecular Structure Analysis
The molecular structure of 5-Cyclopropylthiophene-2-carboxylic acid is based on its molecular formula C8H8O2S .Chemical Reactions Analysis
Thiophene derivatives, including 5-Cyclopropylthiophene-2-carboxylic acid, have been synthesized using various methods such as the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . These reactions tend to require either harsh conditions or fairly expensive and air/moisture sensitive reagents/catalysts to achieve good yields .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Cyclopropylthiophene-2-carboxylic acid include its molecular formula C8H8O2S and a molecular weight of 168.21 g/mol .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 5-Cyclopropylthiophene-2-carboxylic acid, focusing on six unique fields:
Pharmaceutical Development
5-Cyclopropylthiophene-2-carboxylic acid: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its unique structure, which includes both a cyclopropyl and a thiophene ring, can enhance the biological activity and stability of drug molecules. This compound has been explored for its potential in developing new drugs with anticancer, anti-inflammatory, and antimicrobial properties .
Organic Synthesis
In organic chemistry, 5-Cyclopropylthiophene-2-carboxylic acid serves as a building block for the synthesis of more complex molecules. It is particularly useful in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are essential for constructing carbon-carbon bonds in organic synthesis . This makes it a crucial component in the development of new synthetic methodologies.
Material Science
The unique electronic properties of the thiophene ring make 5-Cyclopropylthiophene-2-carboxylic acid an important compound in material science. It is used in the design and synthesis of organic semiconductors and conductive polymers. These materials are essential for the development of organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells .
Agrochemical Research
In agrochemical research, 5-Cyclopropylthiophene-2-carboxylic acid is investigated for its potential use in the development of new pesticides and herbicides. Its unique structure can be modified to create compounds that are effective against a wide range of pests and weeds, while minimizing environmental impact .
Medicinal Chemistry
Medicinal chemists utilize 5-Cyclopropylthiophene-2-carboxylic acid as a scaffold for designing new therapeutic agents. Its incorporation into drug molecules can improve their pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This can lead to the development of more effective and safer medications .
Chemical Biology
In chemical biology, 5-Cyclopropylthiophene-2-carboxylic acid is used to study the interactions between small molecules and biological macromolecules. It can be employed as a probe to investigate enzyme mechanisms, receptor-ligand interactions, and other biological processes. This helps in understanding the molecular basis of diseases and in identifying new drug targets .
Mechanism of Action
Target of Action
Carboxylic acids, in general, can interact with various biological targets, including enzymes and receptors, depending on their specific structure and functional groups .
Biochemical Pathways
Carboxylic acids can participate in various metabolic pathways, including those involved in energy production .
Pharmacokinetics
The molecular weight of the compound is 16821 g/mol , which may influence its absorption and distribution in the body.
Result of Action
The decarboxylation of carboxylic acids can lead to the formation of new compounds, which may have various biological effects .
properties
IUPAC Name |
5-cyclopropylthiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O2S/c9-8(10)7-4-3-6(11-7)5-1-2-5/h3-5H,1-2H2,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRNOULWNJXYFAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC=C(S2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201273440 |
Source
|
| Record name | 5-Cyclopropyl-2-thiophenecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201273440 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Cyclopropylthiophene-2-carboxylic acid | |
CAS RN |
29481-28-5 |
Source
|
| Record name | 5-Cyclopropyl-2-thiophenecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=29481-28-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Cyclopropyl-2-thiophenecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201273440 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-cyclopropylthiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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